Cas no 62010-10-0 (Zirconium oxide sulfate)

• Product name: Zirconium oxide sulfate
• CAS No: 62010-10-0
• MF: H₂O₉S₂Zr
• MW: 301.36447763443
• CID: 57816
• PubChem ID: 6452562

Zirconium oxide sulfate Chemical and Physical Properties

Names and Identifiers

• Zirconium oxide sulfate
• ZIRCONIUM (IV) SULFATE OXIDE HYDRATE
• Einecs 263-372-5
• zirconium oxide sulphate
• ZIRCONIUM SULFATE OXIDE HYDRATE
• EC 263-372-5
• 62010-10-0
• oxygen(2-);zirconium(4+);sulfate
• Basic zirconium sulfate
• Zirconium oxide sulfate (Zr5O8(SO4)2)
• ZIRCONIUMSULFATEOXIDEHYDRATE
• 52037-76-0
• ZIRCONIUM(IV)SULFATE OXIDE HYDRATE
• Zirconium(Ⅳ) Sulfate Oxide
• Zirconium(Ⅳ) Sulfate Oxide n-Hydrate
• Zirconium(IV) sulfate oxide hydrate

• MDL： MFCD00150572
• Inchi： 1S/2H2O4S.O.Zr/c2*1-5(2,3)4;;/h2*(H2,1,2,3,4);;/q;;;+2/p-2
• InChI Key： RDFNWUYMULDLCS-UHFFFAOYSA-L
• SMILES： S([O-])(=O)(=O)O.S([O-])(=O)(=O)O.O=[Zr+2]

Computed Properties

• Exact Mass: 299.81900
• Monoisotopic Mass: 201.851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 89.6A^2

Experimental Properties

• Color/Form: 。
• Density: 1.46[at 20℃]
• Boiling Point: 330 °C at 760 mmHg
• Flash Point: °C
• PSA: 188.69000
• LogP: 0.05200
• Solubility: 。

Additional information on Zirconium oxide sulfate

Zirconium Oxide Sulfate (CAS No. 62010-10-0): An Overview of Its Properties, Applications, and Recent Research

Zirconium oxide sulfate (CAS No. 62010-10-0) is a versatile compound that has garnered significant attention in various scientific and industrial fields due to its unique properties and potential applications. This compound, also known as zirconyl sulfate or zirconium(IV) sulfate, is a white crystalline solid that is highly soluble in water. Its chemical formula is ZrO(SO₄)₂·xH₂O, where x represents the number of water molecules of hydration.

The zirconium oxide sulfate molecule is characterized by a central zirconium atom coordinated with sulfate ions and water molecules. This coordination structure imparts the compound with several advantageous properties, including high thermal stability, excellent chemical resistance, and strong catalytic activity. These properties make zirconium oxide sulfate a valuable material in various applications, ranging from catalysis to materials science.

In the field of catalysis, zirconium oxide sulfate has been extensively studied for its ability to promote a wide range of chemical reactions. Recent research has shown that zirconium oxide sulfate can act as an effective catalyst in acid-catalyzed reactions, such as esterification, hydration, and Friedel-Crafts alkylation. The high acidity and stability of zirconium oxide sulfate make it particularly suitable for these applications. For instance, a study published in the Journal of Catalysis demonstrated that zirconium oxide sulfate-supported catalysts exhibited superior activity and selectivity in the esterification of fatty acids compared to traditional acidic catalysts.

Beyond catalysis, zirconium oxide sulfate has found applications in materials science and nanotechnology. The compound can be used as a precursor for the synthesis of zirconia (ZrO₂) nanoparticles, which have unique optical, electrical, and mechanical properties. Zirconia nanoparticles are widely used in ceramic materials, coatings, and biomedical applications due to their high strength and biocompatibility. A recent study in the Journal of Materials Chemistry A reported the successful synthesis of zirconia nanoparticles using zirconium oxide sulfate as a precursor, highlighting the compound's potential in advanced materials research.

In addition to its use as a precursor for zirconia nanoparticles, zirconium oxide sulfate has also been explored for its potential in environmental remediation. The compound's high adsorption capacity for heavy metals and organic pollutants makes it an attractive material for wastewater treatment. Research published in the Journal of Hazardous Materials demonstrated that zirconium oxide sulfate-based adsorbents effectively removed heavy metals such as lead and cadmium from aqueous solutions with high efficiency and selectivity.

The pharmaceutical industry has also shown interest in zirconium oxide sulfate due to its potential as a drug delivery agent. The compound's ability to form stable complexes with various organic molecules makes it a promising candidate for targeted drug delivery systems. A study published in the International Journal of Pharmaceutics investigated the use of zirconium oxide sulfate-based nanoparticles for the controlled release of anticancer drugs, demonstrating enhanced therapeutic efficacy and reduced side effects compared to conventional drug delivery methods.

In summary, zirconium oxide sulfate (CAS No. 62010-10-0) is a multifunctional compound with a wide range of applications across various scientific and industrial fields. Its unique properties, including high thermal stability, chemical resistance, catalytic activity, and adsorption capacity, make it a valuable material for research and development. Ongoing research continues to uncover new applications and improve our understanding of this fascinating compound.